Cas no 697787-28-3 (2-{5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide)
697787-28-3 structure
Product Name:2-{5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide
CAS No:697787-28-3
MF:C11H12BrN5OS
MW:342.21487903595
MDL:MFCD03761248
CID:1074222
PubChem ID:728572
Update Time:2025-04-20
2-{5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 2-{[5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide
- MFCD03761248
- 697787-28-3
- 2-[[5-(3-bromophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetohydrazide
- BB 0240714
- [5-(3-Bromo-phenyl)-4-methyl-4H-[1,2,4]triaz ol-3-ylsulfanyl]-acetic acid hydrazide
- 2-((5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetohydrazide
- 2-([5-(3-Bromophenyl)-4-methyl-4h-1,2,4-triazol-3-yl]thio)acetohydrazide
- AKOS000321655
- LS-01416
- 2-{[5-(3-bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide
- 2-{[5-(3-bromophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide
- STK502819
- ALBB-003965
- 2-{5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide
-
- MDL: MFCD03761248
- Inchi: 1S/C11H12BrN5OS/c1-17-10(7-3-2-4-8(12)5-7)15-16-11(17)19-6-9(18)14-13/h2-5H,6,13H2,1H3,(H,14,18)
- InChI Key: VCXKFAZBMMYBMT-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C1=NN=C(N1C)SCC(NN)=O
Computed Properties
- Exact Mass: 340.99459g/mol
- Monoisotopic Mass: 340.99459g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 111Ų
2-{5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide Security Information
- HazardClass:IRRITANT
2-{5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB405176-500 mg |
2-{[5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide |
697787-28-3 | 500MG |
€254.60 | 2023-02-03 | ||
| abcr | AB405176-1 g |
2-{[5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide |
697787-28-3 | 1g |
€322.50 | 2023-04-25 | ||
| abcr | AB405176-5 g |
2-{[5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide |
697787-28-3 | 5g |
€907.00 | 2023-04-25 | ||
| TRC | B019400-250mg |
2-{[5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide |
697787-28-3 | 250mg |
$ 275.00 | 2022-06-07 | ||
| TRC | B019400-500mg |
2-{[5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide |
697787-28-3 | 500mg |
$ 450.00 | 2022-06-07 | ||
| TRC | B019400-1000mg |
2-{[5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide |
697787-28-3 | 1g |
$ 720.00 | 2022-06-07 | ||
| Chemenu | CM115085-1g |
2-{[5-(3-bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide |
697787-28-3 | 95% | 1g |
$294 | 2024-07-24 | |
| abcr | AB405176-500mg |
2-{[5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide; . |
697787-28-3 | 500mg |
€269.00 | 2025-04-17 | ||
| abcr | AB405176-1g |
2-{[5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide; . |
697787-28-3 | 1g |
€317.00 | 2025-04-17 | ||
| abcr | AB405176-5g |
2-{[5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide; . |
697787-28-3 | 5g |
€877.00 | 2025-04-17 |
2-{5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
697787-28-3 (2-{5-(3-Bromophenyl)-4-methyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide) Related Products
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